Cas no 158178-36-0 (Boronic acid,[2,3-difluoro-4-(trifluoromethoxy)phenyl]- (9CI))

• Product Name: Boronic acid,[2,3-difluoro-4-(trifluoromethoxy)phenyl]- (9CI)
• CAS No: 158178-36-0
• MF: C₆H₄BF₂NO₄
• MW: 202.908068656921
• CID: 108038
• Update Time: 2025-06-15

Boronic acid,[2,3-difluoro-4-(trifluoromethoxy)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[2,3-difluoro-4-(trifluoromethoxy)phenyl]- (9CI)
• 3,4-DIFLUORO-5-NITROPHENYLBORONIC ACID

• Inchi： InChI=1S/C6H4BF2NO4/c8-4-1-3(7(11)12)2-5(6(4)9)10(13)14/h1-2,11-12H
• InChI Key： NUMAMIBIFPKICQ-UHFFFAOYSA-N
• SMILES： OB(C1C=C(F)C(F)=C([N+]([O-])=O)C=1)O

Computed Properties

• Exact Mass: 203.02000

Experimental Properties

• PSA: 86.28000
• LogP: 0.07600

Additional information on Boronic acid,[2,3-difluoro-4-(trifluoromethoxy)phenyl]- (9CI)

Comprehensive Overview of Boronic acid,[2,3-difluoro-4-(trifluoromethoxy)phenyl]- (9CI) (CAS No. 158178-36-0)

The compound Boronic acid,[2,3-difluoro-4-(trifluoromethoxy)phenyl]- (9CI), identified by its CAS No. 158178-36-0, is a highly specialized boronic acid derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and difluorophenyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for this compound due to its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis.

In recent years, the demand for fluorinated boronic acids has surged, driven by their utility in drug discovery and material science. The 2,3-difluoro-4-(trifluoromethoxy)phenyl moiety in this compound enhances its reactivity and stability, making it a preferred choice for developing targeted therapies. This aligns with current trends in precision medicine, where researchers seek compounds that can selectively interact with biological targets. Additionally, its CAS No. 158178-36-0 is frequently queried in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

Another area of interest is the compound's potential in agrochemical innovation. The trifluoromethoxy group is known to improve the bioavailability and pesticidal activity of molecules, making this boronic acid derivative a candidate for next-generation crop protection agents. With growing global attention on sustainable agriculture, compounds like Boronic acid,[2,3-difluoro-4-(trifluoromethoxy)phenyl]- (9CI) are gaining traction in R&D pipelines. Its CAS No. 158178-36-0 is often associated with patents and publications exploring novel agrochemical formulations.

From a synthetic chemistry perspective, this compound exemplifies the convergence of fluorine chemistry and boron-based catalysis. The difluorophenyl ring contributes to electron-withdrawing effects, which are critical in modulating reaction kinetics. This property is particularly valuable in catalysis and ligand design, topics frequently searched by chemists optimizing reaction conditions. The compound's CAS No. 158178-36-0 is also linked to studies on green chemistry, as researchers explore eco-friendly synthetic routes.

In conclusion, Boronic acid,[2,3-difluoro-4-(trifluoromethoxy)phenyl]- (9CI) (CAS No. 158178-36-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and catalysis. Its structural uniqueness and functional versatility make it a subject of ongoing research, reflecting its importance in addressing contemporary challenges in science and industry. As interest in fluorinated compounds and boronic acids continues to grow, this compound remains a key player in advancing innovation across multiple disciplines.